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Compound of Interest

Compound Name: 2,4-Dinitrophenylhydrazine

Cat. No.: B122626 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Brady's test, also known as the 2,4-dinitrophenylhydrazine (DNPH) test, is a classical

analytical technique in organic chemistry for the qualitative detection of carbonyl functionalities,

specifically aldehydes and ketones.[1][2][3] The reaction involves the condensation of 2,4-
dinitrophenylhydrazine with an aldehyde or a ketone to form a corresponding 2,4-

dinitrophenylhydrazone.[4][5] This product is a brightly colored solid, typically yellow, orange, or

red, and its formation indicates a positive test.[1][3][6] The color of the precipitate can offer

preliminary insights into the structure of the carbonyl compound, with aromatic carbonyls

generally producing redder precipitates.[6] Furthermore, the distinct melting point of the purified

hydrazone derivative serves as a crucial physical property for the identification of the original

carbonyl compound.[1][7] This test is highly specific for aldehydes and ketones, as other

carbonyl-containing functional groups like carboxylic acids, esters, and amides do not react

under these conditions due to resonance stabilization.[6]

Data Presentation: Melting Points of 2,4-Dinitrophenylhydrazone Derivatives

The melting point of the 2,4-dinitrophenylhydrazone derivative is a key parameter for identifying

the specific aldehyde or ketone. The following table summarizes the reported melting points for

derivatives of common carbonyl compounds. It is important to note that variations in reported

melting points can exist in the literature due to factors such as isomeric forms of the derivatives

and the recrystallization solvent used.[8]
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Carbonyl Compound Molecular Formula
Melting Point of 2,4-
Dinitrophenylhydrazone
Derivative (°C)

Methanal (Formaldehyde) HCHO 167[7][9]

Ethanal (Acetaldehyde) CH₃CHO 164[9], 168[10]

Propanal (Propionaldehyde) CH₃CH₂CHO 156[7][9]

Butanal C₄H₈O 123[9]

Propanone (Acetone) CH₃COCH₃ 126

Butan-2-one C₄H₈O 116

Pentan-2-one C₅H₁₀O 144

Cyclohexanone C₆H₁₀O 162

Benzaldehyde C₇H₆O 237

Acetophenone C₈H₈O 250

Experimental Protocols

1. Preparation of Brady's Reagent (2,4-Dinitrophenylhydrazine Solution)

Method A: Using Sulfuric Acid

This is a commonly used formulation.

Materials:

2,4-Dinitrophenylhydrazine

Concentrated Sulfuric Acid

Methanol or 95% Ethanol

Water
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Procedure:

Suspend 0.25 g of 2,4-dinitrophenylhydrazine in 5 mL of methanol.[4]

Cautiously add 0.5 mL of concentrated sulfuric acid.[4]

If necessary, warm the solution to facilitate dissolution.[4]

Filter the warm solution if any solid remains.[4]

Method B: Using Phosphoric Acid (A Safer Alternative)

This method avoids the use of concentrated sulfuric acid and is now often recommended.[11]

Materials:

2,4-Dinitrophenylhydrazine (0.5 g)[11]

85% Phosphoric(V) Acid (~12-13 cm³)[11]

Ethanol (to make up to 25 cm³)[11]

Procedure:

In a beaker, add 0.5 g of 2,4-dinitrophenylhydrazine to approximately 12-13 cm³ of 85%

phosphoric(V) acid.[11][12]

Stir the mixture until the 2,4-dinitrophenylhydrazine has completely dissolved. This may

take 10-15 minutes.[11]

Once dissolved, add ethanol to make the total volume up to 25 cm³.[11][12]

Stir to ensure the solution is homogeneous.[12]

2. Qualitative Test for Aldehydes and Ketones

Procedure:

Place a small amount (e.g., 2-3 mL) of Brady's reagent into a test tube.[1]
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Add a few drops of the sample to be tested (if the sample is a solid, dissolve it in a minimal

amount of a suitable solvent like methanol or ethanol).[1][7]

Agitate the mixture gently.[12]

Observe for the formation of a precipitate. A positive test is indicated by the formation of a

yellow, orange, or red precipitate.[1][3][6]

If no precipitate forms immediately at room temperature, warm the mixture in a water bath

for a few minutes and then allow it to cool.[13]

3. Purification and Characterization of the 2,4-Dinitrophenylhydrazone Derivative

For definitive identification of the carbonyl compound, the crude precipitate should be purified

by recrystallization.

Procedure:

Filter the precipitate using a Buchner funnel and wash it with a small amount of cold

methanol to remove unreacted reagents.[7]

Recrystallize the solid from a suitable solvent (e.g., ethanol, methanol, or a mixture of

ethanol and water).[4]

Dissolve the crude product in the minimum amount of the hot solvent.

Allow the solution to cool slowly to room temperature to form crystals.

Filter the purified crystals, wash with a small amount of cold solvent, and dry them

thoroughly.

Determine the melting point of the dry, purified crystals.[7]

Compare the experimentally determined melting point with the literature values to identify

the original aldehyde or ketone.[7]

Safety Precautions:
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Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

2,4-Dinitrophenylhydrazine is flammable and potentially explosive when dry; it should be

handled as a moist powder.[1][6]

Concentrated sulfuric acid and phosphoric acid are corrosive and should be handled with

extreme care in a fume hood.[14]

Many of the organic solvents and carbonyl compounds used are flammable and may be toxic

or irritant.[11][15] Handle them in a well-ventilated area.

Visualizations

Diagram 1: Experimental Workflow for Brady's Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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